Cas no 20701-04-6 (4(3H)-Pyrimidinone,6-chloro-3-b-D-ribofuranosyl-)

• Product name: 4(3H)-Pyrimidinone,6-chloro-3-b-D-ribofuranosyl-
• CAS No: 20701-04-6
• MF: C₉H₁₁ClN₂O₅
• MW: 262.647041559219
• CID: 287433
• PubChem ID: 342036

4(3H)-Pyrimidinone,6-chloro-3-b-D-ribofuranosyl- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pyrimidinone,6-chloro-3-b-D-ribofuranosyl-
• 6-chloro-3-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-4-one
• 20701-04-6
• NSC376971
• NSC-376971
• DTXSID90321514

• Inchi： InChI=1S/C9H11ClN2O5/c10-5-1-6(14)12(3-11-5)9-8(16)7(15)4(2-13)17-9/h1,3-4,7-9,13,15-16H,2H2
• InChI Key： RQWJOPIZZSUGDC-UHFFFAOYSA-N
• SMILES： OCC1OC(N2C=NC(Cl)=CC2=O)C(O)C1O

Computed Properties

• Exact Mass: 262.036
• Monoisotopic Mass: 262.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.8
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Density: 1.86
• Boiling Point: 498.4°Cat760mmHg
• Flash Point: 255.2°C
• Refractive Index: 1.714
• PSA: 104.81000
• LogP: -1.49180

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides